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Compound of Interest

Compound Name: Amisulpride-d5

Cat. No.: B15616560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Amisulpride-d5,

a deuterated analog of the atypical antipsychotic drug Amisulpride. Adherence to these

procedures is essential to ensure personal safety, maintain the integrity of the compound, and

comply with regulatory standards.

Hazard Identification and Safety Data
Amisulpride-d5 is classified as harmful if swallowed.[1][2] It is essential to handle this

compound with care, utilizing appropriate personal protective equipment and adhering to

standard laboratory safety protocols.
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Hazard Information Details

GHS Classification Acute Toxicity - Oral 4 (H302)[1][2]

Signal Word Warning[1][2]

Hazard Statement H302: Harmful if swallowed[1][2]

First Aid (Ingestion)
If swallowed, rinse mouth and call a poison

center or doctor if you feel unwell.[1][2]

First Aid (Inhalation)
Move to fresh air. If breathing is difficult, seek

medical attention.[1]

First Aid (Skin Contact)
Generally, the product does not irritate the skin.

Wash off with soap and plenty of water.[1][3]

First Aid (Eye Contact)
Rinse opened eye for several minutes under

running water.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for the specific procedures being performed

to select the appropriate PPE.[4] Factors to consider include the quantity of the substance

being handled, its physical form (solid or solution), and the potential for aerosol generation.
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Operation Required Personal Protective Equipment

Receiving and Storage
• Laboratory Coat• Safety Glasses• Nitrile

Gloves

Weighing and Aliquoting (Solid Form)

• Laboratory Coat or Disposable Gown•

Chemical Splash Goggles• Double Nitrile

Gloves• Particulate Respirator (e.g., N95 or

higher)

Solution Preparation and Handling
• Laboratory Coat or Disposable Gown•

Chemical Splash Goggles• Nitrile Gloves

Spill Cleanup

• Chemical-Resistant Coveralls• Chemical

Splash Goggles or Face Shield• Heavy-Duty

Nitrile or Neoprene Gloves• Particulate

Respirator (for solids) or appropriate cartridge

respirator (for solutions)

Waste Disposal
• Laboratory Coat• Chemical Splash Goggles•

Nitrile Gloves

Operational and Disposal Plans: A Step-by-Step
Guide
Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name (Amisulpride-d5),

CAS number (1216626-17-3), and any relevant hazard warnings.[1]

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[5][6] Keep the container tightly sealed when not in use.[6]

To maintain the isotopic purity of this deuterated compound, it is best to handle and store it

under an inert atmosphere, such as dry nitrogen or argon.[7] For long-term storage,

temperatures of -20°C are often recommended; however, always refer to the manufacturer's

certificate of analysis for specific temperature requirements.[7] Protect from light by storing in

amber vials or in the dark.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15616560?utm_src=pdf-body
https://datasheets.scbt.com/sc-203510.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/Cat-1143_GB.pdf
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__AGHS&SKU=FSHAC46230&PLANT=d__FSH
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__AGHS&SKU=FSHAC46230&PLANT=d__FSH
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Amisulpride_d5_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Amisulpride_d5_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Amisulpride_d5_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Use
Weighing and Aliquoting (Solid Form):

Designated Area: All handling of solid Amisulpride-d5 should be conducted in a designated

area, such as a chemical fume hood or a ventilated balance enclosure, to minimize

inhalation exposure.

Procedure:

Don the appropriate PPE as outlined in the table above.[4]

Use dedicated, clean spatulas and weighing vessels.

Carefully transfer the desired amount of the solid, avoiding the generation of dust.[4]

Close the primary container tightly immediately after use.[4]

Clean the weighing area and any equipment used with a damp cloth or towel to remove

any residual particles. Dispose of the cleaning materials as hazardous waste.[4]

Solution Preparation:

Solvent Choice: Methanol is a common solvent for creating stock solutions.[7] Avoid acidic or

basic solutions as they can catalyze deuterium-hydrogen exchange.[7]

Procedure:

In a chemical fume hood, add the weighed Amisulpride-d5 to the chosen solvent in a

suitable container.

Mix gently until the solid is fully dissolved. Sonication can be used to ensure complete

dissolution.[7]

Clearly label the solution with the chemical name, concentration, solvent, and date of

preparation.

Spill and Emergency Procedures
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Minor Spill (Solid):

Evacuate the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to prevent dust

from becoming airborne.[4]

Carefully scoop the material into a labeled, sealable container for hazardous waste.[4]

Clean the spill area with a wet cloth and decontaminate if necessary.

Minor Spill (Liquid):

Evacuate the immediate area.

Wearing appropriate PPE, contain the spill with absorbent pads or granules.

Once absorbed, collect the material into a labeled, sealable container for hazardous

waste.

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[1] Consult

your institution's Environmental Health and Safety (EHS) department for specific protocols.

Waste Collection:

Solid Waste: Collect solid waste, including contaminated PPE and cleaning materials, in a

clearly labeled, sealed container.[7]

Liquid Waste: Collect liquid waste in a compatible, labeled, and sealed container. Do not

mix with incompatible waste streams.[7]

Empty Containers: The original container is considered hazardous waste and should be

disposed of in the solid hazardous waste container without rinsing.[7]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name (Amisulpride-d5), and the primary hazard (e.g., "Toxic").[7]
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Prohibited Disposal: Under no circumstances should Amisulpride-d5 be disposed of down

the drain.[7]

Experimental Workflow
Caption: Workflow for handling Amisulpride-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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